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Compound of Interest

Compound Name: (Aminomethyl)trimethylsilane

Cat. No.: B103195 Get Quote

An In-depth Technical Guide to the Safety and Handling of (Aminomethyl)trimethylsilane

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a substitute for a comprehensive Safety Data

Sheet (SDS) and should be used in conjunction with official safety documentation and

institutional safety protocols. All users must conduct their own risk assessments before

handling this chemical.

Introduction
(Aminomethyl)trimethylsilane, also known as (Trimethylsilyl)methylamine, is an organosilicon

compound with the chemical formula C₄H₁₃NSi. It serves as a versatile building block in

organic synthesis and materials science. Its structure, featuring a primary amine and a

trimethylsilyl group, allows for a range of chemical transformations. However, its reactivity

necessitates a thorough understanding of its properties and hazards to ensure safe handling in

a laboratory setting. This guide provides detailed technical information on its safety, handling,

storage, and emergency procedures.

Hazard Identification and Classification
While specific GHS classification for (Aminomethyl)trimethylsilane is not universally

harmonized across all provider safety data sheets, related organosilane compounds exhibit a

range of hazards. Based on the properties of similar chemicals, it should be handled as a

substance that is potentially flammable and capable of causing skin, eye, and respiratory
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irritation[1][2]. Users must always refer to the most current Safety Data Sheet provided by the

supplier for definitive hazard information.

General potential hazards for similar silane compounds include:

Flammability: Many organosilanes are flammable liquids and their vapors can form explosive

mixtures with air[2][3][4].

Skin and Eye Irritation/Corrosion: Direct contact can cause irritation or severe burns[5][6].

Respiratory Irritation: Inhalation of vapors may irritate the respiratory tract[1][5].

Moisture Sensitivity: Reacts with water, potentially releasing flammable or toxic gases[4][7].

Physicochemical and Toxicological Data
Quantitative data is essential for a proper risk assessment. The following tables summarize the

known physical and chemical properties of (Aminomethyl)trimethylsilane. Toxicological data

for this specific compound is not extensively published; therefore, it should be handled with the

caution afforded to chemicals with unknown toxicity.

Table 1: Physicochemical Properties of (Aminomethyl)trimethylsilane

Property Value Reference(s)

CAS Number 18166-02-4

Molecular Formula C₄H₁₃NSi

Molecular Weight 103.24 g/mol

Appearance Liquid

Boiling Point 92-94 °C

Density 0.771 g/mL at 20 °C

Refractive Index n20/D 1.416

Table 2: Toxicological Profile of (Aminomethyl)trimethylsilane
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Toxicity Metric Value Species Notes

Acute Oral Toxicity Data not available N/A

Handle as a

substance with

unknown acute

toxicity.

Acute Dermal Toxicity Data not available N/A Avoid all skin contact.

Acute Inhalation

Toxicity
Data not available N/A

Avoid breathing

vapors; use only in

well-ventilated areas.

Carcinogenicity
No information

available
N/A

Not listed as a

carcinogen by major

regulatory agencies.

Safe Handling and Storage Protocols
A systematic approach to handling and storage is crucial to minimize risk.

Engineering Controls
Ventilation: Always handle (Aminomethyl)trimethylsilane in a certified chemical fume hood

to minimize inhalation exposure[1][8].

Inert Atmosphere: For reactions sensitive to moisture, handling under an inert atmosphere

(e.g., nitrogen or argon) is recommended to maintain chemical integrity[4][7][9].

Grounding: Use explosion-proof electrical equipment and ensure containers are properly

grounded during transfers to prevent static discharge, which can ignite flammable vapors[1]

[2][9].

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place[4][9].

Conditions: Store in a cool, dry area away from heat, sparks, open flames, and other ignition

sources[1][4][7].
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Incompatibilities: Store separately from strong oxidizing agents, acids, and moisture[4][7]

[10]. Contact with water or moist air should be avoided[4][7].

(Aminomethyl)trimethylsilane

Strong Oxidizing AgentsDo NOT Mix
(Risk of Fire/Explosion)

Acids
Do NOT Mix

(Exothermic Reaction)

Water / Moisture

AVOID Contact
(Reacts)

Common Organic Solvents
(e.g., THF, Toluene)

Generally Compatible
(Verify specific solvent)

Click to download full resolution via product page

Caption: Chemical incompatibility diagram for (Aminomethyl)trimethylsilane.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is mandatory to prevent exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Standard(s)

Eye/Face Protection

Chemical safety goggles or a

full-face shield if splashing is

possible.

OSHA 29 CFR 1910.133 or EN

166[4][8]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene

rubber). Check supplier data

for breakthrough times.

EN 374[8]

Body Protection

Flame-retardant lab coat and

appropriate protective clothing

to prevent skin exposure.

N/A[8]

Respiratory Protection

Use only in a chemical fume

hood. If engineering controls

are insufficient, use a

NIOSH/MSHA or EN 149

approved respirator.

OSHA 29 CFR 1910.134[9][11]

Experimental Workflow and Emergency Procedures
Standard Experimental Workflow
The following diagram outlines a logical workflow for handling (Aminomethyl)trimethylsilane
in a research context.
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1. Preparation
- Review SDS
- Don full PPE

- Prepare fume hood

2. Chemical Transfer
- Ground container

- Transfer required amount
- Tightly reseal original container

3. Reaction Setup
- Add to reaction vessel

 (under inert gas if needed)
- Monitor reaction conditions

7. Storage
- Return container to cool, dry,

ventilated storage area

Return to Storage

4. Workup & Quenching
- Carefully quench excess reagent

- Follow established protocol

5. Waste Disposal
- Segregate waste streams

- Dispose in labeled, sealed container

6. Decontamination
- Clean glassware and work area

- Remove PPE correctly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of (Aminomethyl)trimethylsilane.
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First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing[5][12]. If breathing is difficult or stops, provide artificial respiration or oxygen[10]

[12]. Seek immediate medical attention[1][12].

Skin Contact: Immediately remove all contaminated clothing[12]. Wash the affected area with

plenty of soap and water for at least 15 minutes[5][12]. Seek medical attention if irritation

occurs or persists[1][5].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids[1][5][9]. Remove contact lenses if present

and easy to do[5][9]. Seek immediate medical attention[5][12].

Ingestion: Do NOT induce vomiting[12]. If the person is conscious, rinse their mouth with

water and have them drink water[12]. Never give anything by mouth to an unconscious

person[5][12]. Call a poison center or doctor immediately[1][12].

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam[9][13].

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors are flammable and may travel to a source of ignition and flash

back[3][4]. Containers may explode when heated[3][4]. Combustion may produce carbon

oxides (CO, CO₂) and silicon dioxide[3][7][9].

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation and

eliminate all ignition sources[7]. Wear appropriate personal protective equipment as

described in Section 5.0.
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Containment and Cleanup: Absorb the spill with inert, non-combustible material such as

sand, silica gel, or universal binder[3][9]. Collect the material using non-sparking tools and

place it in a suitable, sealed container for disposal[7][9]. Do not allow the chemical to enter

drains or waterways[3].

Disposal Considerations
Chemical waste must be handled and disposed of in accordance with all local, regional, and

national regulations[14].

Product: Dispose of contents and container to an approved hazardous waste disposal

plant[9]. Do not mix with other waste streams.

Containers: Empty containers may retain product residue (liquid and/or vapor) and can be

dangerous[1][9]. Handle uncleaned containers in the same manner as the product itself. Do

not puncture, incinerate, or reuse empty containers[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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